molecular formula C10H12INO B14815040 (2-Cyclopropoxy-3-iodophenyl)methanamine

(2-Cyclopropoxy-3-iodophenyl)methanamine

Cat. No.: B14815040
M. Wt: 289.11 g/mol
InChI Key: FBGAVXBWUADFSX-UHFFFAOYSA-N
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Description

(2-Cyclopropoxy-3-iodophenyl)methanamine is a halogenated aromatic amine featuring a cyclopropoxy group at the 2-position and an iodine atom at the 3-position of the phenyl ring, with a methanamine group attached to the benzylic carbon. The iodine atom enhances electrophilic reactivity, enabling cross-coupling reactions, while the cyclopropoxy group may influence metabolic stability and lipophilicity .

Properties

Molecular Formula

C10H12INO

Molecular Weight

289.11 g/mol

IUPAC Name

(2-cyclopropyloxy-3-iodophenyl)methanamine

InChI

InChI=1S/C10H12INO/c11-9-3-1-2-7(6-12)10(9)13-8-4-5-8/h1-3,8H,4-6,12H2

InChI Key

FBGAVXBWUADFSX-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC=C2I)CN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of (2-Cyclopropoxy-3-iodophenyl)methanamine may involve large-scale application of the Suzuki–Miyaura coupling reaction, utilizing organoboron reagents and palladium catalysts. The reaction conditions are optimized to ensure high yield and purity of the final product. The compound is then purified using techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

(2-Cyclopropoxy-3-iodophenyl)methanamine undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the iodine group to other functional groups.

    Substitution: The iodine atom can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

    Substitution: Nucleophiles like sodium azide (NaN3) and potassium cyanide (KCN) are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropoxy-iodophenyl oxides, while reduction can produce cyclopropoxy-phenylmethanamine derivatives.

Scientific Research Applications

(2-Cyclopropoxy-3-iodophenyl)methanamine has a wide range of applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2-Cyclopropoxy-3-iodophenyl)methanamine involves its interaction with specific molecular targets and pathways. The compound may act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Effects: Halogens and Alkoxy Groups

The substituents on the phenyl ring critically modulate chemical reactivity and biological activity. Key comparisons include:

  • (2-Chloro-3-iodophenyl)methanamine (): Substituents: Chlorine (2-position), iodine (3-position). Applications: Used in drug discovery for designing receptor-targeting molecules. Reactivity: Iodine enables Suzuki-Miyaura couplings, while chlorine may direct electrophilic substitution .
  • (3-(Cyclobutylmethoxy)phenyl)methanamine ():

    • Substituents : Cyclobutylmethoxy group (3-position).
    • Structural Impact : The larger cyclobutyl group increases steric bulk compared to cyclopropoxy, possibly reducing metabolic clearance but limiting penetration into hydrophobic pockets .
  • (2,4,6-Trimethoxyphenyl)methanamine ():

    • Substituents : Methoxy groups at 2-, 4-, and 6-positions.
    • Safety Profile : Classified with hazards H302 (harmful if swallowed), H315 (skin irritation), and H318 (eye damage). The electron-donating methoxy groups may reduce oxidative stability compared to iodine .

Receptor Binding and Selectivity

Methanamine derivatives with extended linkers, such as (9-ethyl-9H-carbazol-3-yl)methanamine (), exhibit dopamine D3 receptor (D3R) selectivity (Ki = 144.7 nmol/L) over D2R. The four-carbon linker in these analogs optimizes spatial orientation for D3R binding.

Structural Analogs in Drug Development

  • The benzimidazole moiety enhances hydrogen-bonding capacity compared to cyclopropoxy .
  • Carbazole-based methanamines ():

    • Applications : D3R antagonists with >100-fold selectivity over D2R. The carbazole system provides π-π stacking interactions absent in simpler aryl methanamines .

Data Table: Key Properties of Selected Methanamine Derivatives

Compound Name Substituents Molecular Formula Receptor Affinity (D3R Ki) Key Hazards
(2-Cyclopropoxy-3-iodophenyl)methanamine 2-Cyclopropoxy, 3-Iodo C10H12INO Not reported Assumed amine/iodide risks
(2-Chloro-3-iodophenyl)methanamine 2-Chloro, 3-Iodo C7H6ClIN Not reported Research use only
(9-ethyl-9H-carbazol-3-yl)methanamine Carbazole core, ethyl group C15H16N2 144.7 nmol/L Not specified
(3-Cyclopropylphenyl)methanamine 3-Cyclopropyl C10H13N N/A No known hazards
(2,4,6-Trimethoxyphenyl)methanamine 2,4,6-Trimethoxy C10H15NO3 N/A H302, H315, H318

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